3-(2-aminoethoxy)benzoic Acid
Description
3-(2-Aminoethoxy)benzoic acid is a benzoic acid derivative characterized by an aminoethoxy (-O-CH2-CH2-NH2) substituent at the meta (3rd) position of the aromatic ring. This compound is structurally distinct due to the presence of both a carboxylic acid group and a primary amine in its side chain, enabling diverse reactivity and applications in pharmaceutical synthesis and material science. Its molecular formula is C9H11NO3, with a molecular weight of 197.19 g/mol (calculated from ). The hydrochloride salt form (CAS: 76585-29-0) is also documented, enhancing its solubility in polar solvents .
Key properties include:
- Solubility: Moderate solubility in water (due to ionic interactions in salt forms) and polar organic solvents like DMSO or methanol.
- Reactivity: The amino group facilitates nucleophilic reactions, while the carboxylic acid allows for esterification or amide bond formation.
Properties
Molecular Formula |
C9H11NO3 |
|---|---|
Molecular Weight |
181.19 g/mol |
IUPAC Name |
3-(2-aminoethoxy)benzoic acid |
InChI |
InChI=1S/C9H11NO3/c10-4-5-13-8-3-1-2-7(6-8)9(11)12/h1-3,6H,4-5,10H2,(H,11,12) |
InChI Key |
WLBCCLZJSPBNMU-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC(=C1)OCCN)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3-(2-aminoethoxy)benzoic acid typically involves the reaction of 3-hydroxybenzoic acid with 2-aminoethanol. The reaction is carried out under reflux conditions in the presence of a suitable catalyst, such as sulfuric acid or hydrochloric acid, to facilitate the esterification process. The resulting ester is then hydrolyzed to yield the desired product .
Industrial Production Methods: In an industrial setting, the production of 3-(2-aminoethoxy)benzoic acid can be scaled up by optimizing the reaction conditions, such as temperature, pressure, and catalyst concentration. Continuous flow reactors may be employed to enhance the efficiency and yield of the synthesis process .
Chemical Reactions Analysis
Types of Reactions: 3-(2-Aminoethoxy)benzoic acid undergoes various chemical reactions, including:
Oxidation: The amino group can be oxidized to form corresponding nitro or nitroso derivatives.
Reduction: The carboxyl group can be reduced to form alcohol derivatives.
Substitution: The aminoethoxy group can participate in nucleophilic substitution reactions to introduce different functional groups.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.
Substitution: Reagents like alkyl halides or acyl chlorides are employed under basic or acidic conditions.
Major Products:
Oxidation: Nitro or nitroso derivatives.
Reduction: Alcohol derivatives.
Substitution: Various substituted benzoic acid derivatives.
Scientific Research Applications
3-(2-Aminoethoxy)benzoic acid has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the production of polymers and other materials with specific properties
Mechanism of Action
The mechanism of action of 3-(2-aminoethoxy)benzoic acid involves its interaction with specific molecular targets. The aminoethoxy group can form hydrogen bonds with biological molecules, influencing their structure and function. This interaction can modulate various biochemical pathways, leading to the observed biological effects .
Comparison with Similar Compounds
Comparison with Similar Compounds
To contextualize 3-(2-aminoethoxy)benzoic acid, we compare it with structurally analogous benzoic acid derivatives (Table 1).
Table 1: Structural and Functional Comparison of Benzoic Acid Derivatives
Key Observations
Positional Isomerism: 3-(2-Aminoethoxy)benzoic acid and its para isomer (4-(2-aminoethoxy)benzoic acid) share identical molecular formulas but differ in substituent placement.
Functional Group Impact: Amino vs. Methoxy Groups: Replacing the aminoethoxy group with methoxy (e.g., 2-amino-3-methoxybenzoic acid) reduces polarity, lowering aqueous solubility but enhancing lipid membrane permeability . Carboxylic Acid Derivatives: Esterification (e.g., 3-[(2-ethoxy-2-oxoethyl)amino]benzoic acid) modifies acidity, enabling tailored reactivity in organic synthesis .
Biological Activity: 3-(2-Aminoethoxy)benzoic acid is primarily used in pharmaceutical intermediates (e.g., prodrug formulations), whereas 3-(5-cyanopyridin-2-ylamino)benzoic acid is a key scaffold in kinase inhibitors due to its planar aromatic system and hydrogen-bonding capacity .
Natural vs. Synthetic Derivatives :
- Natural derivatives like 3-methoxy-4-hydroxybenzoic acid (isolated from Trollius macropetalus) exhibit antioxidant properties, contrasting with synthetic analogs optimized for targeted drug delivery .
Critical Analysis of Contradictions
- Structural differences (chloromethyl vs. aminoethoxy) likely alter mechanism-of-action profiles.
Biological Activity
3-(2-aminoethoxy)benzoic acid, a benzoic acid derivative, has garnered interest in recent years due to its potential biological activities. This compound features a unique structure that may confer various pharmacological properties, making it a candidate for further research in medicinal chemistry and drug development. This article will explore the biological activity of 3-(2-aminoethoxy)benzoic acid, including its mechanisms of action, therapeutic applications, and relevant case studies.
Chemical Structure and Properties
The molecular formula of 3-(2-aminoethoxy)benzoic acid is C10H13NO3, characterized by an aminoethoxy group attached to the benzene ring at the meta position. This structural feature is significant as it influences the compound's interaction with biological targets.
Research indicates that compounds similar to 3-(2-aminoethoxy)benzoic acid can interact with various biological systems. The following mechanisms have been proposed:
- Protein Interaction : Studies suggest that benzoic acid derivatives can modulate protein degradation pathways such as the ubiquitin-proteasome pathway (UPP) and autophagy-lysosome pathway (ALP) .
- Enzyme Inhibition : Certain derivatives have shown potential as inhibitors of enzymes like dihydrofolate reductase (DHFR), which is critical in the treatment of tuberculosis and other infections .
Biological Activities
The biological activities of 3-(2-aminoethoxy)benzoic acid can be categorized into several key areas:
- Antimicrobial Activity : Similar compounds have demonstrated efficacy against various pathogens, including Mycobacterium tuberculosis and other bacterial strains .
- Anti-inflammatory Effects : Research indicates that benzoic acid derivatives may possess anti-inflammatory properties, potentially aiding in pain management .
- Cytotoxicity : The cytotoxic effects of this compound have been evaluated in various cancer cell lines, showing potential for further investigation in cancer therapy .
Case Studies and Research Findings
Several studies have investigated the biological activity of 3-(2-aminoethoxy)benzoic acid and related compounds. Key findings include:
- Protein Degradation Pathways :
- Antiparasitic Activity :
- Inhibition of Dihydrofolate Reductase :
Comparative Analysis with Related Compounds
To better understand the significance of 3-(2-aminoethoxy)benzoic acid, a comparative analysis with related compounds is essential. The following table summarizes key features:
| Compound Name | Structure | Biological Activity | Unique Features |
|---|---|---|---|
| Ethyl 4-aminobenzoate | Para-substituted amine | Local anesthetic | Strong anesthetic properties |
| Ethyl 3-aminobenzoate | Meta-substituted amine | Local anesthetic | Similar pharmacological profile |
| 3-(2-Aminoethoxy)benzoic Acid | Meta-substituted amino ether | Antimicrobial, anti-inflammatory | Unique ether linkage enhances activity |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
